Cas no 18462-38-9 (Benzene, 1-nitro-4-[2-(phenylsulfonyl)ethenyl]-, (E)-)
18462-38-9 structure
Product Name:Benzene, 1-nitro-4-[2-(phenylsulfonyl)ethenyl]-, (E)-
CAS No:18462-38-9
MF:C14H11NO4S
MW:289.306442499161
CID:1382238
Update Time:2024-08-16
Benzene, 1-nitro-4-[2-(phenylsulfonyl)ethenyl]-, (E)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-nitro-4-[2-(phenylsulfonyl)ethenyl]-, (E)-
- Benzene, 1-nitro-4-[2-(phenylsulfonyl)ethenyl]-, (E)- (9CI)
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- Inchi: 1S/C14H11NO4S/c16-15(17)13-8-6-12(7-9-13)10-11-20(18,19)14-4-2-1-3-5-14/h1-11H/b11-10+
- InChI Key: AVOYIGYHSGZAFC-ZHACJKMWSA-N
- SMILES: C1([N+]([O-])=O)=CC=C(/C=C/S(C2=CC=CC=C2)(=O)=O)C=C1
Computed Properties
- Exact Mass: 289.04093
Experimental Properties
- Density: 1.365±0.06 g/cm3(Predicted)
- Melting Point: 169-170 °C
- Boiling Point: 488.2±37.0 °C(Predicted)
- PSA: 77.28
Benzene, 1-nitro-4-[2-(phenylsulfonyl)ethenyl]-, (E)- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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